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Executive Summary

Diiodomethane-13C,d2 (CAS: 1217038-24-8) is a high-value stable isotope reagent primarily
utilized in the synthesis of isotopically labeled cyclopropanes via the Simmons-Smith reaction.
Its dual-labeling (

and Deuterium) serves two critical functions in drug discovery: metabolic blocking (slowing
CYP450 degradation via the Deuterium Isotope Effect) and bioanalytical tracing (providing a
distinct +3 Da mass shift for Mass Spectrometry).

While commercially available from major isotope suppliers, stock is often limited to milligram
scales due to its niche application. This guide outlines the sourcing landscape, technical
specifications, and a validated protocol for its application in cyclopropanation.

Part 1: Chemical Profile & Isotopic Specifications

Before procurement, researchers must verify the isotopic enrichment levels to ensure data
integrity in downstream DMPK (Drug Metabolism and Pharmacokinetics) studies.
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Technical Specifications

Feature

Specification

Notes

Chemical Name

Diiodomethane-13C,d2

Synonyms: Methylene iodide-
13C,d2

Distinct from

CAS Number 1217038-24-8 (86128-37-2) or
(15729-58-5) only versions.[1]
Formula
+3 mass units vs. natural
Molecular Weight ~270.84 g/mol
(267.84)
Critical for MS internal
: : atom % .
Isotopic Purity standards to minimize "M+0"
atom % D interference.
Chemical Purity (CP)

Essential.[2] lodides degrade

to
Stabilizer Copper (Cu) or Silver (Ag) wire
(purple/brown) upon light
exposure.
Extremely dense liquid;
Density ~3.36 g/mL pipetting requires positive

displacement.

Stability & Handling

 Light Sensitivity: High. Must be stored in amber glass wrapped in foil.

o Storage: Refrigerate (
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» Toxicity: Neurotoxic and alkylating agent. Use strictly in a fume hood.

Part 2: Strategic Sourcing Landscape

Availability of the doubly labeled isotopologue is lower than the singly labeled counterparts. The
decision to "Buy" vs. "Synthesize" depends on project timelines and scale.

Commercial Suppliers (The "Buy" Strategy)

Direct procurement is recommended for small-scale pilot studies (<5g).

e Sigma-Aldrich (Merck): Lists the compound (Product # varies by region, check CAS
1217038-24-8). Often "Made to Order."

o Cambridge Isotope Laboratories (CIL): A primary source for high-enrichment isotopes.

» Toronto Research Chemicals (TRC): Specializes in complex custom synthesis if catalog
stock is depleted.

o CDN Isotopes: Strong inventory of deuterated compounds;

combinations are often available.

In-House Synthesis (The "Make" Strategy)

For requirements >10g, or when lead times exceed 6 weeks, in-house synthesis via the
Finkelstein Reaction is a validated alternative. This route utilizes Dichloromethane-13C,d2 (

), which is significantly cheaper and more widely available than the diiodo- equivalent.

Purchase
Yes (Lead time: 1-2 weeks)
- . Check Major Suppliers o / (High Budget) Custom Synthesis
Need Diiodomethane-13C,d2 (Sigma, CIL CDN) In Stock? W (Lead time: 8-12 weeks)
Source Precursor: Nal / Acetone / Reflux_y, MIISEIIEE] SYIGESS
Dichloromethane-13C,d2 (Finkelstein Rxn)
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Figure 1: Decision matrix for sourcing Diiodomethane-13C,d2 based on availability and
laboratory capability.

Part 3: Experimental Protocol (Simmons-Smith
Cyclopropanation)

The primary application of Dilodomethane-13C,d2 is the installation of a labeled cyclopropane
ring. The Furukawa modification (using Diethylzinc) is preferred over the traditional Zn-Cu
couple for isotopic reagents because it offers milder conditions, higher yields, and better
reproducibility, minimizing the waste of expensive labeled material.

Reaction Mechanism

The reaction proceeds via a zinc-carbenoid intermediate.[3][4][5] The

and

atoms are transferred intact to the olefin.
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Figure 2: Pathway for the transfer of the isotopically labeled methylene group via the Furukawa
modified Simmons-Smith reaction.

Validated Protocol (Furukawa Modification)

Reagents:

¢ Substrate (Alkene): 1.0 equiv[6]

» Diiodomethane-13C,d2: 2.0 equiv
¢ Diethylzinc (

, 1.0M in hexanes): 2.0 equiv

¢ Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).
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Step-by-Step Methodology:

e Setup: Flame-dry a round-bottom flask under Argon. Add the alkene substrate dissolved in
anhydrous DCM. Cool to

in an ice bath.

o Carbenoid Formation:
o Note: Unlike the Zn-Cu couple method, we do not premix the zinc and diiodomethane.
o Add the
solution dropwise to the cooled alkene solution.
e Reagent Addition:
o Add Diiodomethane-13C,d2 dropwise via syringe.

o Causality: Adding the diiodomethane after the zinc ensures the carbenoid forms in the
presence of the substrate, minimizing carbenoid decompaosition.

e Reaction: Allow the mixture to warm to room temperature (RT) and stir. Monitor by TLC or
LC-MS.

o Time: Typically 2-12 hours.
e Quenching:

o Cool back to

o Slowly add saturated aqueous
(exothermic!).

o Workup: Extract with DCM, wash with brine, dry over
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 Purification: Silica gel chromatography.

Quality Control (Self-Validation)

¢ NMR Check:

o H NMR: The cyclopropane ring protons (usually high field, 0.5-1.5 ppm) should be absent
(replaced by Deuterium).

o C NMR: Look for the enhanced signal of the cyclopropane methylene carbon (often split
into a quintet due to C-D coupling,

Hz).
e Mass Spec: Confirm the parent ion shows

relative to the unlabeled standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Strategic Sourcing & Application of
Diiodomethane-13C,d2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142166/docs#technical-guide-strategic-sourcing-
application-of-dilodomethane-13c-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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